Cas no 850589-46-7 (3-Chloro-4-(N-tert-butylcarbamoyl)phenylboronic acid)

• Product Name: 3-Chloro-4-(N-tert-butylcarbamoyl)phenylboronic acid
• CAS No: 850589-46-7
• MF: C₁₁H₁₅BClNO₃
• MW: 255.505702257156
• MDL: MFCD07363771
• CID: 720646
• PubChem ID: 44119651
• Update Time: 2025-05-20

3-Chloro-4-(N-tert-butylcarbamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(tert-Butylcarbamoyl)-3-chlorophenyl)boronic acid
• 3-Chloro-4-(tert-butylcarbamoyl)benzeneboronic acid
• [4-(tert-butylcarbamoyl)-3-chlorophenyl]boronic acid
• 3-Chloro-4-(N-tert-butylcarbamoyl)benzeneboronic acid
• 3-Chloro-4-(N-tert-butylcarbamoyl)phenylboronic acid
• Boronic acid,B-[3-chloro-4-[[(1,1-dimethylethyl)amino]carbonyl]phenyl]-
• OR5818
• AB30732
• AX8236284
• X2462
• B-[3-Chloro-4-[[(1,1-dimethylethyl)amino]carbonyl]phenyl]boronic acid (ACI)
• Boronic acid, [3-chloro-4-[[(1,1-dimethylethyl)amino]carbonyl]phenyl]- (9CI)
• (4-(tert-Butylcarbamoyl)-3-chlorophenyl)boronicacid
• [3-Chloro-4-(tert-butylcarbamoylcarbonyl)phenyl]boronic acid
• CS-0060979
• DTXSID40657355
• AKOS015848913
• PS-9720
• MFCD07363771
• SCHEMBL4043611
• W18935
• 850589-46-7

• MDL： MFCD07363771
• Inchi： 1S/C11H15BClNO3/c1-11(2,3)14-10(15)8-5-4-7(12(16)17)6-9(8)13/h4-6,16-17H,1-3H3,(H,14,15)
• InChI Key： RFTCLOPBDGFPDR-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=CC(B(O)O)=CC=1)NC(C)(C)C

Computed Properties

• Exact Mass: 255.08300
• Monoisotopic Mass: 255.0833512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Experimental Properties

• Melting Point: 130-134
• PSA: 69.56000
• LogP: 0.93900

3-Chloro-4-(N-tert-butylcarbamoyl)phenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Chloro-4-(N-tert-butylcarbamoyl)phenylboronic acid

Recent Advances in the Application of 3-Chloro-4-(N-tert-butylcarbamoyl)phenylboronic acid (CAS: 850589-46-7) in Chemical Biology and Pharmaceutical Research

3-Chloro-4-(N-tert-butylcarbamoyl)phenylboronic acid (CAS: 850589-46-7) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure combining a boronic acid moiety with a chloro-substituted phenyl ring and a tert-butylcarbamoyl group, has shown promise in various areas, including drug discovery, proteomics, and targeted therapy development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents and as a tool compound for studying biological processes.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Chloro-4-(N-tert-butylcarbamoyl)phenylboronic acid as a building block for developing covalent inhibitors targeting serine proteases. The researchers utilized the compound's boronic acid group to form reversible covalent bonds with the active site serine residue, achieving high selectivity and potency. This approach has opened new avenues for designing inhibitors against challenging targets in inflammatory and oncological diseases.

In the field of targeted protein degradation, recent work has explored the use of 850589-46-7 as a warhead in proteolysis-targeting chimeras (PROTACs). The compound's ability to bind specific protein targets while maintaining favorable pharmacokinetic properties makes it particularly valuable for this emerging therapeutic modality. A 2024 Nature Chemical Biology publication reported the successful development of a PROTAC molecule incorporating this boronic acid derivative, showing enhanced degradation efficiency compared to traditional small molecule inhibitors.

The compound's application in diagnostic development has also seen progress. Researchers have recently developed fluorescent probes based on 3-Chloro-4-(N-tert-butylcarbamoyl)phenylboronic acid for real-time monitoring of enzymatic activity in live cells. These probes take advantage of the compound's specific binding properties and have been particularly useful in studying protease dynamics in cancer models, as reported in a 2023 ACS Chemical Biology paper.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification processes for 850589-46-7. A 2024 Organic Process Research & Development article detailed an improved synthetic route that increases yield while reducing environmental impact, addressing previous challenges in large-scale production of this valuable intermediate.

Looking forward, the unique properties of 3-Chloro-4-(N-tert-butylcarbamoyl)phenylboronic acid continue to inspire innovative applications across multiple domains of biomedical research. Current investigations are exploring its potential in developing next-generation antibiotics, particularly against drug-resistant bacterial strains, where its ability to target bacterial enzymes shows promise. As research progresses, this compound is likely to maintain its position as an important tool in the chemical biology and pharmaceutical research toolkit.